Cas no 922851-57-8 (N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide)

N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide is a fluorinated diamide compound characterized by its unique structural features, including a 3-fluoro-4-methylphenyl moiety and a methyl-substituted ethanediamide backbone. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis, where its fluorine and methyl substituents may enhance binding affinity or metabolic stability. The presence of both amide and aryl functionalities allows for versatile reactivity in further derivatization. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a valuable building block for researchers developing bioactive molecules. The compound’s purity and stability under standard conditions further support its use in precision chemical synthesis.
N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide structure
922851-57-8 structure
Product Name:N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide
CAS No:922851-57-8
MF:C10H11FN2O2
MW:210.204945802689
CID:5497640
Update Time:2025-06-15

N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(3-fluoro-4-methylphenyl)-N-methyloxamide
    • N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide
    • Inchi: 1S/C10H11FN2O2/c1-6-3-4-7(5-8(6)11)13-10(15)9(14)12-2/h3-5H,1-2H3,(H,12,14)(H,13,15)
    • InChI Key: LNSJSFXKSMPCGI-UHFFFAOYSA-N
    • SMILES: C(NC)(=O)C(NC1=CC=C(C)C(F)=C1)=O

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Additional information on N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide

Comprehensive Overview of N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide (CAS No. 922851-57-8)

N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide, with the CAS number 922851-57-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This diamide derivative is characterized by its unique molecular structure, which includes a 3-fluoro-4-methylphenyl group and a methylethanediamide moiety. These structural features contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the metabolic stability and binding affinity of drug candidates. This compound's fluoro and methyl substitutions make it a valuable building block for designing novel therapeutics targeting diseases such as cancer, inflammation, and central nervous system disorders. Its CAS No. 922851-57-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From an industrial perspective, N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide is synthesized through precise chemical reactions involving amidation and fluorination steps. The compound's purity and yield are critical for its application in high-value products. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality. Given the rising interest in sustainable chemistry, researchers are also exploring greener synthesis routes for this compound to minimize environmental impact.

The versatility of CAS No. 922851-57-8 extends beyond pharmaceuticals. It is also investigated in agrochemicals for developing next-generation pesticides and herbicides. The 3-fluoro-4-methylphenyl group in its structure is known to enhance the efficacy of agrochemicals by improving their uptake and retention in plants. This aligns with the global trend toward precision agriculture, where advanced chemicals are used to maximize crop yields while reducing environmental harm.

Another area of interest is the compound's potential role in material science. Its diamide backbone and aromatic ring system make it a candidate for designing functional polymers and coatings. These materials could exhibit unique properties such as thermal stability, resistance to degradation, and tailored solubility. As industries seek high-performance materials, N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide may emerge as a key ingredient in innovative formulations.

Safety and regulatory compliance are paramount when handling CAS No. 922851-57-8. While it is not classified as a hazardous substance, proper laboratory practices must be followed to ensure safe usage. Researchers and manufacturers must adhere to guidelines set by organizations such as the EPA and REACH to mitigate risks. The compound's SDS (Safety Data Sheet) provides detailed information on its handling, storage, and disposal.

In conclusion, N'-(3-fluoro-4-methylphenyl)-N-methylethanediamide (CAS No. 922851-57-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional versatility make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing green chemistry, drug discovery, and sustainable agriculture.

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